3-[4-(4-Fluorophenyl)piperazin-1-yl]-3-iminopropionitrile

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazin-1-yl]-3-iminopropanenitrile
• InChI: InChI=1S/C13H15FN4/c14-11-1-3-12(4-2-11)17-7-9-18(10-8-17)13(16)5-6-15/h1-4,16H,5,7-10H2
• InChI Key: ACRCBHGQGICMJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=N)CC#N
• Molecular Formula: C13H15FN4
• Molecular Weight: 246.28 g/mol

Description

This compound is a chemical substance with the molecular formula C13H15FN4. It has a molecular weight of 246.29. It is characterized by the presence of a fluorophenyl group and a piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a fluorophenyl group and a piperazine ring. The crystal structure of a similar compound, 3-{[4-(4-fluorophenyl)piperazin-1-yl]methyl}-5, has been reported with the following parameters: triclinic, P1̅ (no. 2), a = 6.3278 (8) Å, b = 9.6250 (13) Å, c = 14.789 (2) Å, α = 81.739 (5)°, β = 82.226 (4)°, γ = 76.611 (4)°, V = 862.3 Å 3, Z = 2.

Scientific Research Applications

Synthesis and Chemical Characterization

Research has focused on the synthesis and characterization of various derivatives of piperazine compounds, including those with fluorophenyl groups. These compounds are synthesized through several chemical reactions, including condensation, metal-catalyzed amination, and hydroformylation, demonstrating their synthetic versatility and the interest in developing new derivatives for further study and application (Shakhmaev, Sunagatullina, & Zorin, 2016).

Crystallography and Molecular Structure

Crystallographic studies have provided insights into the molecular structures of these compounds, revealing details about their conformation and intermolecular interactions. Such studies are crucial for understanding the physical and chemical properties of these compounds and for the development of pharmaceuticals and materials with specific characteristics (Shivaprakash, Chandrasekara Reddy, & Jasinski, 2014).

Biological Evaluation

Several studies have evaluated the biological activity of piperazine derivatives, focusing on their potential antimicrobial, antiviral, and antitumor activities. These compounds have been screened for various biological activities, contributing to the search for new therapeutic agents (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015). The exploration of their biological activities underscores the potential of these compounds in drug development and the broader pharmaceutical research field.

Pharmacological Applications

The research has extended into pharmacological applications, including the development of ligands for neurotransmitter receptors and potential therapeutic agents for various neurological conditions. This highlights the importance of these compounds in medicinal chemistry and their potential for contributing to new treatments for neurological disorders (van Niel et al., 1999).